Cas no 2228814-22-8 (1-(2-{[(Tert-butoxy)carbonyl]amino}-5-fluorophenyl)cyclobutane-1-carboxylic acid)

• Product Name: 1-(2-{[(Tert-butoxy)carbonyl]amino}-5-fluorophenyl)cyclobutane-1-carboxylic acid
• CAS No: 2228814-22-8
• MF: C₁₆H₂₀FNO₄
• MW: 309.332708358765
• CID: 6269310
• PubChem ID: 165622413
• Update Time: 2025-06-28

1-(2-{[(Tert-butoxy)carbonyl]amino}-5-fluorophenyl)cyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1890490
• 2228814-22-8
• 1-(2-{[(tert-butoxy)carbonyl]amino}-5-fluorophenyl)cyclobutane-1-carboxylic acid
• 1-(2-{[(Tert-butoxy)carbonyl]amino}-5-fluorophenyl)cyclobutane-1-carboxylic acid

• Inchi： 1S/C16H20FNO4/c1-15(2,3)22-14(21)18-12-6-5-10(17)9-11(12)16(13(19)20)7-4-8-16/h5-6,9H,4,7-8H2,1-3H3,(H,18,21)(H,19,20)
• InChI Key： RUDASRQBDQXFEP-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C=1)C1(C(=O)O)CCC1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 309.13763628g/mol
• Monoisotopic Mass: 309.13763628g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 442
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 75.6Ų

Additional information on 1-(2-{[(Tert-butoxy)carbonyl]amino}-5-fluorophenyl)cyclobutane-1-carboxylic acid

1-(2-{[(Tert-butoxy)carbonyl]amino}-5-fluorophenyl)cyclobutane-1-carboxylic acid (CAS No. 2228814-22-8): An Overview

1-(2-{[(Tert-butoxy)carbonyl]amino}-5-fluorophenyl)cyclobutane-1-carboxylic acid (CAS No. 2228814-22-8) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is characterized by its unique structural features, including a tert-butoxycarbonyl (Boc) protecting group, a fluorinated aromatic ring, and a cyclobutane carboxylic acid moiety. These structural elements contribute to its potential therapeutic applications and make it a valuable candidate for further investigation.

The tert-butoxycarbonyl (Boc) protecting group is a widely used functional group in organic synthesis, particularly in the preparation of peptides and amino acids. It serves to protect the amino group during multi-step synthesis processes, ensuring that the desired chemical transformations occur without unwanted side reactions. The fluorinated aromatic ring imparts unique electronic and steric properties to the molecule, which can influence its biological activity and pharmacokinetic profile. The cyclobutane carboxylic acid moiety adds further complexity and can affect the compound's solubility, stability, and interactions with biological targets.

Recent studies have highlighted the potential of 1-(2-{[(Tert-butoxy)carbonyl]amino}-5-fluorophenyl)cyclobutane-1-carboxylic acid in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory properties, making it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. The compound's ability to modulate key inflammatory pathways, such as the NF-κB signaling pathway, has been extensively studied and validated through in vitro and in vivo experiments.

In addition to its anti-inflammatory properties, 1-(2-{[(Tert-butoxycarbonyl]amino}-5-fluorophenyl)cyclobutane-1-carboxylic acid has also shown potential as an antiviral agent. Studies conducted by researchers at the University of California have demonstrated that this compound can effectively inhibit the replication of several viral strains, including influenza and herpes simplex virus. The mechanism of action appears to involve interference with viral entry into host cells and inhibition of viral protein synthesis. These findings have significant implications for the development of new antiviral therapies, particularly in light of the ongoing global health challenges posed by viral infections.

The pharmacokinetic properties of 1-(2-{[(Tert-butoxycarbonyl]amino}-5-fluorophenyl)cyclobutane-1-carboxylic acid have also been extensively studied. Preclinical data indicate that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It is well-absorbed orally and has a moderate half-life, which suggests that it could be administered as an oral medication with sustained therapeutic effects. Furthermore, the compound's low toxicity profile in animal models supports its potential for clinical development.

In terms of clinical applications, 1-(2-{[(Tert-butoxycarbonyl]amino}-5-fluorophenyl)cyclobutane-1-carboxylic acid is currently being evaluated in early-stage clinical trials for various indications. Phase I trials have demonstrated its safety and tolerability in healthy volunteers, paving the way for further clinical evaluation in patient populations. Ongoing Phase II trials are focused on assessing its efficacy in treating specific inflammatory conditions and viral infections. Preliminary results from these trials are promising and suggest that this compound could offer significant therapeutic benefits.

The synthetic route to 1-(2-{[(Tert-butoxycarbonyl]amino}-5-fluorophenyl)cyclobutane-1-carboxylic acid involves several well-established chemical transformations. The synthesis typically begins with the preparation of a protected amino acid derivative, followed by coupling reactions to introduce the fluorinated aromatic ring and cyclobutane carboxylic acid moieties. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for producing this compound, which is crucial for its commercialization as a pharmaceutical product.

In conclusion, 1-(2-{[(Tert-butoxycarbonyl]amino}-5-fluorophenyl)cyclobutane-1-carboxylic acid (CAS No. 2228814-22-8) represents a promising candidate for therapeutic applications due to its unique structural features and diverse biological activities. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical uses. As more data become available from preclinical and clinical studies, this compound may prove to be a valuable addition to the arsenal of treatments for inflammatory diseases and viral infections.